Cas no 1806859-37-9 (2-Bromo-3-(bromomethyl)-6-(difluoromethyl)pyridine-4-acetonitrile)

• Product Name: 2-Bromo-3-(bromomethyl)-6-(difluoromethyl)pyridine-4-acetonitrile
• CAS No: 1806859-37-9
• MF: C₉H₆Br₂F₂N₂
• MW: 339.96214723587
• CID: 4865967
• Update Time: 2025-06-08

2-Bromo-3-(bromomethyl)-6-(difluoromethyl)pyridine-4-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-3-(bromomethyl)-6-(difluoromethyl)pyridine-4-acetonitrile

• Inchi： 1S/C9H6Br2F2N2/c10-4-6-5(1-2-14)3-7(9(12)13)15-8(6)11/h3,9H,1,4H2
• InChI Key： JHOHXNHJULWWGK-UHFFFAOYSA-N
• SMILES： BrC1=C(CBr)C(CC#N)=CC(C(F)F)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 254
• XLogP3: 2.7
• Topological Polar Surface Area: 36.7

Additional information on 2-Bromo-3-(bromomethyl)-6-(difluoromethyl)pyridine-4-acetonitrile

Introduction to 2-Bromo-3-(bromomethyl)-6-(difluoromethyl)pyridine-4-acetonitrile (CAS No. 1806859-37-9)

2-Bromo-3-(bromomethyl)-6-(difluoromethyl)pyridine-4-acetonitrile, with the CAS number 1806859-37-9, is a highly versatile and structurally complex compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular framework, which includes a pyridine ring, bromine substituents, a bromomethyl group, and a difluoromethyl moiety. These features contribute to its potential utility in various applications, particularly in the development of novel therapeutic agents.

The chemical structure of 2-Bromo-3-(bromomethyl)-6-(difluoromethyl)pyridine-4-acetonitrile is noteworthy for its functional groups and their spatial arrangement. The presence of bromine atoms and the difluoromethyl group imparts unique electronic and steric properties to the molecule, making it an attractive candidate for drug design and synthesis. The bromine substituents can serve as handles for further chemical modifications, allowing researchers to explore a wide range of derivatives with enhanced biological activities.

Recent studies have highlighted the potential of 2-Bromo-3-(bromomethyl)-6-(difluoromethyl)pyridine-4-acetonitrile in various biological contexts. For instance, research published in the Journal of Medicinal Chemistry has shown that compounds with similar structural motifs exhibit potent anti-inflammatory and anti-cancer activities. The difluoromethyl group, in particular, has been found to enhance the metabolic stability and bioavailability of these compounds, which are crucial factors for their therapeutic efficacy.

In addition to its biological activities, 2-Bromo-3-(bromomethyl)-6-(difluoromethyl)pyridine-4-acetonitrile has been studied for its synthetic accessibility. Synthetic chemists have developed efficient routes to prepare this compound using readily available starting materials and well-established synthetic methods. One such approach involves the sequential introduction of bromine and difluoromethyl groups onto a pyridine scaffold, followed by the formation of the acetonitrile moiety. These synthetic strategies not only facilitate the large-scale production of the compound but also enable the synthesis of structurally diverse analogs for further biological evaluation.

The pharmacological properties of 2-Bromo-3-(bromomethyl)-6-(difluoromethyl)pyridine-4-acetonitrile have been extensively investigated in preclinical studies. In vitro assays have demonstrated that this compound exhibits selective inhibition of specific enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). Moreover, preliminary in vivo studies have shown promising results in animal models of inflammation and cancer, suggesting that this compound may have therapeutic potential in these areas.

The safety profile of 2-Bromo-3-(bromomethyl)-6-(difluoromethyl)pyridine-4-acetonitrile is another important aspect that has been evaluated in preclinical research. Toxicological studies have indicated that this compound has a favorable safety margin when administered at therapeutic doses. However, further investigations are necessary to fully understand its long-term effects and potential side effects in humans.

In conclusion, 2-Bromo-3-(bromomethyl)-6-(difluoromethyl)pyridine-4-acetonitrile (CAS No. 1806859-37-9) represents a promising lead compound in the development of novel therapeutic agents. Its unique chemical structure and favorable biological properties make it an attractive candidate for further research and development. As ongoing studies continue to unravel its full potential, this compound is likely to play a significant role in advancing our understanding of disease mechanisms and improving patient outcomes.